3-Amino-5-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H9F4NO2/c15-12-10(2-1-3-11(12)14(16,17)18)7-4-8(13(20)21)6-9(19)5-7/h1-6H,19H2,(H,20,21)
• InChI Key: UGAKMOAFJWNPKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H9F4NO2
• DSSTOX Substance ID: DTXSID20691813
• Molecular Weight: 299.22 g/mol
• CAS RN: 1261934-86-4

Description

3-Amino-5-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, commonly referred to as FFTB, is an organic compound with a wide range of applications in scientific research. FFTB is a white crystalline solid that is soluble in water and organic solvents such as methanol and acetone. It can be synthesized from 3-amino-1-fluoro-2-trifluoromethylbenzene and is commercially available in 95% purity. FFTB has been studied extensively in the fields of biochemistry, physiology, and pharmacology due to its ability to modulate the activity of enzymes and receptors.

Scientific Research Applications

FFTB has been used in various scientific research applications, including the study of enzymes, receptors, and other proteins. It has been used to modulate the activity of enzymes such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase. It has also been used to study the activity of receptors such as the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the opioid receptor. FFTB has also been used to study the activity of proteins such as the estrogen receptor and the androgen receptor.

Mechanism of Action

FFTB is believed to act as an inhibitor of enzymes and receptors. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase. It has also been shown to inhibit the activity of receptors such as the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the opioid receptor. FFTB is believed to act by binding to the active site of the enzyme or receptor and preventing its activity.
Biochemical and Physiological Effects
FFTB has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase. This inhibition can lead to increased levels of neurotransmitters such as acetylcholine, serotonin, and dopamine. It has also been shown to inhibit the activity of receptors such as the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the opioid receptor. This inhibition can lead to decreased levels of hormones such as estrogen and androgen.

Advantages and Limitations for Lab Experiments

FFTB has several advantages and limitations for lab experiments. One advantage of using FFTB is that it is commercially available in 95% purity, which makes it easy to obtain and use in experiments. Another advantage is that it is soluble in both water and organic solvents, which makes it easy to work with in the lab. A limitation of FFTB is that it is not as potent as some other compounds, which can limit its effectiveness in some experiments. Additionally, FFTB is an inhibitor, which means that it can only be used to study the activity of enzymes and receptors, and not to study their structure or function.

Future Directions

The potential future directions for the use of FFTB in scientific research are numerous. One potential direction is to use FFTB to study the structure and function of enzymes and receptors. This could lead to a better understanding of how these molecules work and how they can be modulated. Another potential direction is to use FFTB to develop new drugs and therapies for diseases such as Alzheimer's, Parkinson's, and depression. Additionally, FFTB could be used to develop new methods for drug delivery and drug targeting. Finally, FFTB could be used to study the effects of environmental toxins on the human body.

Synthesis Methods

FFTB can be synthesized from 3-amino-1-fluoro-2-trifluoromethylbenzene. This method involves the reaction of the starting material with acetic anhydride in the presence of pyridine. The reaction is conducted at room temperature and yields FFTB in 95% purity. The product can then be purified by recrystallization from methanol or acetone.